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Cat. No.: B080916

An objective analysis of Strontium Bromoxide Monohydrate vs. Hexahydrate for researchers
and scientists in thermal energy storage.

The pursuit of efficient and reliable thermal energy storage (TES) systems is paramount for the
advancement of renewable energy technologies and industrial waste heat recovery. Among the
promising candidates for thermochemical energy storage, strontium bromide (SrBrz) and its
hydrates have garnered significant attention. This guide provides a detailed comparison of the
performance of strontium bromide monohydrate (SrBr2-H20) and strontium bromide
hexahydrate (SrBrz2:6H20) as TES materials, supported by experimental data to aid
researchers, scientists, and drug development professionals in their material selection and
system design.

The primary distinction between the two hydrates lies in their operating temperature ranges
and associated applications. The transition between anhydrous SrBrz2 and SrBr2-H20 is suited
for higher temperature applications, typically between 150°C and 300°C.[1][2] In contrast, the
reversible reaction between SrBrz-H20 and SrBr2:6H20 is ideal for low-temperature
applications, generally below 100°C.[1][3][4]

Performance Metrics: A Quantitative Comparison

The selection of a thermal energy storage material is dictated by several key performance
indicators. The following table summarizes the experimentally determined properties of
strontium bromide monohydrate and hexahydrate.
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Performance Metric

Strontium Bromide
Monohydrate (SrBrz &
SrBrz-H20)

Strontium Bromide
Hexahydrate (SrBrz2-H20 =
SrBr2-6H20)

Energy Storage Density

(Gravimetric)

291 kJ/kg (81 KWh/)[1][2]

945 kJ/kg (theoretical), 798
kJ/kg (effective)[4][5]

Energy Storage Density

(Volumetric)

1.99 GJ/m? (theoretical), 1.95
GJ/m3 (effective)[4][5]

Charging (Dehydration)

Temperature

~210°C at 5 kPa steam
pressure[1][2]

Below 100°C[3][4]

Discharging (Hydration)

Temperature

~180°C at 69 kPa steam
pressure[1][2]

Specific Thermal Power

(Charging)

2.5 kW/kg of SrBrz-H20[1][2]

Specific Thermal Power

(Discharging)

Up to 4 kW/kg of SrBr2[1][2]

0.75 - 2 W/kg (in a packed bed

reactor)[1]

Cycling Stability

Stable over 100 cycles[1]

High cyclic stability[4]

Melting Point

89°C[1]

Experimental Protocols

The data presented in this guide are derived from various experimental techniques designed to

characterize the thermochemical properties of materials. The primary methods employed in the

cited literature include:

Thermogravimetric Analysis (TGA): This is a fundamental technique used to measure the

change in mass of a sample as a function of temperature or time in a controlled atmosphere.

o Sample Preparation: Strontium bromide hexahydrate is often dried in a circulating air oven at
approximately 70°C to obtain the monohydrate form.[1]

o Experimental Conditions:
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o Monohydrate/Anhydrous System: Experiments are conducted at varying water vapor
partial pressures to determine the onset temperatures for dehydration and hydration. For
instance, at a heating/cooling rate of £0.5 K/min and a water vapor partial pressure of 19
kPa, the dehydration onset was 211°C and hydration onset was 158°C.[1]

o Hexahydrate/Monohydrate System: Cyclic stability is assessed by subjecting the material
to consecutive dehydration and hydration cycles. For example, dehydration at 80°C in a
dry nitrogen flow followed by hydration at a specific temperature and humidity.[5]

Lab-Scale Reactor Testing: To evaluate the performance under more realistic conditions,
kilogram-scale packed bed reactors are utilized.

o Setup: A fixed bed of the strontium bromide hydrate is subjected to controlled flows of humid
or dry air to simulate charging and discharging cycles.

e Measurements: Temperature, pressure, and mass flow rates are continuously monitored to
determine thermal power output and energy storage capacity. For the
monohydrate/anhydrous system, a 1 kW scale lab unit has been successfully demonstrated.
[1] For the hexahydrate/monohydrate system, a reactor with 400 kg of hydrated salt has
been tested.[1]

Dehydration-Hydration Cycle

The following diagram illustrates the reversible dehydration and hydration processes for both
strontium bromide monohydrate and hexahydrate, which form the basis of their application
in thermal energy storage.

Caption: Reversible dehydration and hydration cycles for strontium bromide hydrates.

Conclusion

The choice between strontium bromide monohydrate and hexahydrate for thermal energy
storage is fundamentally dependent on the target application's operating temperature.

« Strontium Bromide Monohydrate (reacting to anhydrous SrBr2) is a compelling candidate
for high-power, high-temperature applications such as industrial waste heat recovery and
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integration with concentrating solar power plants. Its high specific thermal power and good
cycling stability are significant advantages in this domain.[1][2]

» Strontium Bromide Hexahydrate (reacting to monohydrate) is well-suited for low-temperature
applications, including residential heating and solar thermal energy storage.[3][4] Its high
theoretical energy density is a key feature for compact storage solutions. However, its
melting point of 89°C needs to be carefully considered in system design to avoid phase
change issues.[1]

Further research into composite materials, such as incorporating graphite to enhance thermal
conductivity, may help to overcome some of the current limitations and improve the overall
performance of both strontium bromide hydrate systems.[6] Ultimately, a thorough
understanding of the material properties and reaction kinetics presented in this guide is crucial
for the successful development and implementation of strontium bromide-based
thermochemical energy storage technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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